Anti-HBV Therapy
Anti-HBV Therapy
Anti-HBV
ICD: Z22.5Ontology ID: DOID:0080689
Description
Anti-HBV therapy refers to medical interventions aimed at suppressing the replication of the Hepatitis B virus (HBV) and preventing disease progression. The primary goals are to reduce liver inflammation, prevent cirrhosis, liver failure, and hepatocellular carcinoma. Treatment typically involves antiviral medications that target different stages of the viral life cycle, often administered long-term to manage chronic infection. Monitoring of viral load, liver function, and serological markers is crucial for assessing treatment efficacy and adjusting regimens.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
HBV-POL
基因: HBV-POL
HBsAg
基因: HBsAg
PreS1
基因: PreS1
Core
基因: Core
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确
Statistics
Treatment Compounds2
Metadata
Created At2/2/2026
Updated At2/12/2026

